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Compound of Interest

Compound Name: O-Phospho-L-serine-13C3,15N

Cat. No.: B12406804 Get Quote

Essential Safety and Handling Guide for O-
Phospho-L-serine-13C3,15N
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling O-Phospho-L-serine-13C3,15N. The

following procedures are designed to ensure the safe handling, use, and disposal of this

compound.

Chemical Identifier:

Compound: O-Phospho-L-serine-13C3,15N

CAS Number: 2734706-69-3[1]

Synonyms: L-Serine O-phosphate-13C3,15N; L-SOP-13C3,15N[1]

1. Hazard Identification and Personal Protective Equipment (PPE)

The unlabeled form of O-Phospho-L-serine is classified as a substance that causes severe skin

burns and eye damage.[2] Therefore, appropriate personal protective equipment must be worn

at all times when handling O-Phospho-L-serine-13C3,15N.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles are

mandatory. A face shield

should be used when there is

a significant risk of splashing.

[3][4]

Hand Protection Chemical-resistant gloves

Nitrile or other chemically

resistant gloves are

recommended. Inspect gloves

for tears or degradation before

use.[3]

Body Protection Laboratory Coat

A full-length laboratory coat

should be worn to prevent skin

contact.[3][5]

Respiratory Protection Not generally required

Work in a well-ventilated area.

A chemical fume hood is

recommended when handling

powders or if there is a risk of

aerosolization.[3]

2. Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling Procedures:

Engineering Controls: Use in a well-ventilated area. For procedures that may generate dust

or aerosols, a chemical fume hood is recommended.[3]

Weighing: When weighing the solid compound, do so in a draft-shielded balance or a fume

hood to minimize aerosolization.[3]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound.[3]
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Storage Conditions:

Parameter Recommendation

Temperature
Store the solid compound at -20°C for long-term

stability.[1][6]

Container
Keep the container tightly closed in a dry and

well-ventilated place.

Aqueous Solutions

Aqueous solutions should be prepared fresh

and are not recommended for storage for more

than one day.[6]

3. Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Use an absorbent material to contain the spill.

Clean: Carefully clean the spill area with soap and water.

Dispose: Collect all contaminated materials in a sealed container for proper waste disposal.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[7]

4. Disposal Plan

As O-Phospho-L-serine-13C3,15N contains stable, non-radioactive isotopes, its disposal

should follow standard procedures for chemical waste.[3][8]

Waste Disposal Guidelines:

Waste Characterization: The waste is considered non-radioactive chemical waste.[8]

Containerization: Collect waste in a designated, labeled, and sealed container. Do not mix

with other waste streams.

Labeling: Clearly label the waste container with the chemical name and any associated

hazards.

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.[3] Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Experimental Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of O-Phospho-L-serine-13C3,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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